Cas no 2034307-09-8 (1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea)

• Product Name: 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea
• CAS No: 2034307-09-8
• MF: C₁₆H₁₂F₂N₂OS₂
• MW: 350.406087875366
• CID: 5991945
• PubChem ID: 121021449
• Update Time: 2025-05-19

1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea
• 1-(2,6-difluorophenyl)-3-(thiophen-2-yl(thiophen-3-yl)methyl)urea
• 1-(2,6-difluorophenyl)-3-[thiophen-2-yl(thiophen-3-yl)methyl]urea
• 1-(2,6-difluorophenyl)-3-[(thiophen-2-yl)(thiophen-3-yl)methyl]urea
• F6556-9048
• AKOS026697516
• 2034307-09-8

• Inchi： 1S/C16H12F2N2OS2/c17-11-3-1-4-12(18)15(11)20-16(21)19-14(10-6-8-22-9-10)13-5-2-7-23-13/h1-9,14H,(H2,19,20,21)
• InChI Key： MFDBWTURWOWIKK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1=CSC=C1)NC(NC1C(=CC=CC=1F)F)=O

Computed Properties

• Exact Mass: 350.03591168g/mol
• Monoisotopic Mass: 350.03591168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 97.6Ų

Additional information on 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea

Comprehensive Overview of 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea (CAS No. 2034307-09-8)

1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea (CAS No. 2034307-09-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This urea derivative features a unique molecular structure, combining difluorophenyl and thiophene moieties, which contribute to its distinct chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery, agrochemicals, and advanced materials.

The molecular formula of 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea reflects its complex yet intriguing architecture. The presence of fluorine atoms and thiophene rings enhances its reactivity and stability, making it a valuable candidate for various synthetic pathways. In recent years, the demand for fluorinated compounds and heterocyclic ureas has surged, driven by their utility in designing novel pharmaceuticals and functional materials. This compound, with its CAS No. 2034307-09-8, stands out as a promising entity in these domains.

One of the key reasons behind the growing interest in 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea is its potential role in drug development. Fluorinated compounds are known for their ability to improve the bioavailability and metabolic stability of drugs. The thiophene rings in this compound further enhance its binding affinity to biological targets, making it a valuable scaffold for designing kinase inhibitors and GPCR modulators. Recent studies have highlighted the importance of such compounds in addressing unmet medical needs, particularly in oncology and neurology.

In addition to its pharmaceutical applications, 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea has shown promise in the field of agrochemicals. The incorporation of fluorine atoms and thiophene moieties can lead to the development of more effective and environmentally friendly pesticides and herbicides. As the agricultural sector seeks sustainable solutions to enhance crop yields, compounds like this are becoming increasingly relevant. The unique properties of CAS No. 2034307-09-8 make it a candidate for further exploration in this area.

The synthesis of 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea involves sophisticated organic chemistry techniques, including cross-coupling reactions and urea formation. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact. The compound's structural complexity and functional diversity offer ample opportunities for innovation in synthetic methodology. As green chemistry principles gain traction, the development of efficient and sustainable synthesis protocols for such compounds is a hot topic in the scientific community.

From a commercial perspective, the market for 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea is expected to grow steadily. The increasing demand for fluorinated pharmaceuticals and high-performance materials is driving this trend. Companies specializing in fine chemicals and custom synthesis are actively exploring the potential of this compound to meet the needs of their clients. With its CAS No. 2034307-09-8, this urea derivative is poised to become a significant player in the specialty chemicals market.

In conclusion, 1-(2,6-difluorophenyl)-3-(thiophen-2-yl)(thiophen-3-yl)methylurea (CAS No. 2034307-09-8) represents a fascinating area of research and development. Its unique molecular structure, combined with its potential applications in pharmaceuticals, agrochemicals, and materials science, makes it a compound of great interest. As scientific advancements continue to unfold, the role of this urea derivative in addressing global challenges is likely to expand, offering new opportunities for innovation and collaboration.